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Compound of Interest

Compound Name:
2-(Cyclohexyloxy)-4,4,5,5-

tetramethyl-1,3,2-dioxaborolane

CAS No.: 96649-78-4

Cat. No.: B1365261 Get Quote

Introduction: The Versatile Role of
Cyclohexylboronic Acid Pinacol Ester in Modern
Synthesis
In the landscape of contemporary organic chemistry, particularly within pharmaceutical and

materials science research, the Suzuki-Miyaura cross-coupling reaction stands as a

cornerstone for the formation of carbon-carbon bonds.[1][2] Central to the success and broad

applicability of this reaction is the development of stable, effective, and versatile boron-

containing reagents. Among these, cyclohexylboronic acid pinacol ester, formally known as 2-

cyclohexyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, has emerged as a significant building

block. Its aliphatic nature, combined with the stability imparted by the pinacol protecting group,

makes it an invaluable tool for introducing a cyclohexyl moiety into complex molecular

architectures.

This technical guide provides an in-depth exploration of the physical and chemical properties of

cyclohexylboronic acid pinacol ester. It is intended for researchers, scientists, and drug

development professionals who seek a detailed understanding of this reagent's characteristics,

handling, and application. The subsequent sections will delve into its structural attributes,

spectroscopic signature, chemical reactivity, and established protocols for its synthesis and

use, offering a holistic view grounded in scientific literature and practical insights.
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Core Molecular and Physical Characteristics
Cyclohexylboronic acid pinacol ester is a colorless liquid at room temperature, a physical state

that facilitates its handling and dispensing in laboratory settings.[2][3] The incorporation of the

pinacol group is a key structural feature, transforming the otherwise unstable cyclohexylboronic

acid into a derivative with enhanced stability towards air and moisture, making it amenable to

chromatographic purification and long-term storage.[4]

Structural and Physicochemical Data
A summary of the key physical and chemical properties of cyclohexylboronic acid pinacol ester

is presented in the table below. This data is essential for its effective use in synthesis and for

ensuring safe laboratory practices.

Property Value Reference(s)

IUPAC Name

2-cyclohexyl-4,4,5,5-

tetramethyl-1,3,2-

dioxaborolane

[5]

CAS Number 87100-15-0 [5]

Molecular Formula C₁₂H₂₃BO₂ [5]

Molecular Weight 210.12 g/mol [5]

Appearance Colorless liquid [2][3]

Boiling Point 244.7 °C at 760 mmHg

Density 0.93 g/cm³

Solubility

Soluble in common organic

solvents (e.g., diethyl ether,

THF, dichloromethane).

[6]

Spectroscopic Profile
The structural elucidation and purity assessment of cyclohexylboronic acid pinacol ester rely on

a combination of spectroscopic techniques. The following sections detail the expected
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spectroscopic signatures.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for the routine characterization of

cyclohexylboronic acid pinacol ester.

¹H NMR: The proton NMR spectrum is characterized by distinct signals corresponding to the

cyclohexyl and pinacol protons. The twelve protons of the four methyl groups on the pinacol

ring typically appear as a sharp singlet around δ 1.2-1.3 ppm.[6] The protons of the

cyclohexyl ring will present as a series of multiplets in the upfield region, typically between δ

1.0 and 1.8 ppm. The methine proton alpha to the boron atom is often obscured by other

cyclohexyl signals.

¹³C NMR: The carbon NMR spectrum provides further structural confirmation. The

quaternary carbons of the pinacol group are observed around δ 83 ppm.[6] The methyl

carbons of the pinacol group appear at approximately δ 24-25 ppm.[6] The carbon atoms of

the cyclohexyl ring will have signals in the range of δ 25-40 ppm. The carbon atom directly

attached to the boron can be difficult to observe due to quadrupolar relaxation.[7]

¹¹B NMR: Boron-11 NMR is a definitive technique for confirming the presence and electronic

environment of the boron atom. For tricoordinate boronic esters like the pinacol derivative, a

single broad resonance is expected in the range of δ 30-35 ppm, with BF₃·OEt₂ as the

external standard.[6][8]

Infrared (IR) Spectroscopy
The infrared spectrum of cyclohexylboronic acid pinacol ester displays characteristic absorption

bands that confirm the presence of its key functional groups.

Wavenumber (cm⁻¹) Assignment Intensity

~2850-2950 C-H (aliphatic) stretch Strong

~1370-1380 B-O stretch Strong

~1140-1170 C-O stretch Strong
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The strong B-O stretching vibration is a hallmark of boronic esters.[9] The C-H stretching bands

confirm the aliphatic nature of the cyclohexyl and pinacol groups.

Mass Spectrometry (MS)
Electron impact mass spectrometry (EI-MS) of cyclohexylboronic acid pinacol ester will show a

molecular ion peak (M⁺) at m/z 210. The fragmentation pattern is expected to involve the loss

of alkyl fragments from the cyclohexyl and pinacol moieties. Common fragmentation pathways

for boronic esters can be complex, but key fragments may arise from cleavage of the C-B bond

or fragmentation of the dioxaborolane ring.[10]

Chemical Reactivity and Stability
The chemical behavior of cyclohexylboronic acid pinacol ester is dominated by the reactivity of

the C-B bond and the stability of the pinacol ester.

Role in Suzuki-Miyaura Cross-Coupling
Cyclohexylboronic acid pinacol ester is a key participant in the Suzuki-Miyaura cross-coupling

reaction, enabling the formation of a C(sp²)-C(sp³) or C(sp³)-C(sp³) bond. The generally

accepted catalytic cycle is depicted below. A crucial step in many Suzuki-Miyaura reactions

involving boronic esters is the hydrolysis of the ester to the corresponding boronic acid, which

is often the active species in the transmetalation step.[11]
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Cyclohexyl-B(pin)
(R-B(OR)₂) Hydrolysis

Aryl Halide
(Ar-X)

Oxidative
Addition

Pd(0)L₂

Ar-Pd(II)-XTransmetalation
(Base)

Ar-Pd(II)-R Reductive
Elimination

Coupled Product
(Ar-Cyclohexyl)

Base
(e.g., K₂CO₃, CsF)

Cyclohexylboronic Acid
(R-B(OH)₂)
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Step 1: Protonation

Step 2: Nucleophilic Attack

Step 3: Proton Transfer & Elimination

Cyclohexyl-B(pin)

Protonated Ester Intermediate

+ H⁺

H₃O⁺

Tetrahedral Intermediate

+ H₂O

H₂O

Cyclohexyl-B(OH)₂

- Pinacol
- H⁺

Pinacol
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Start

Prepare Cyclohexyl-MgBr
in THF

Add Pinacolborane (HBpin)
at 0°C to rt

Quench with aq. NH₄Cl

Extract with Et₂O or EtOAc

Dry Organic Phase
(e.g., MgSO₄)

Concentrate and Purify
(Distillation or Chromatography)

Pure Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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